Cas no 1021020-92-7 (2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[(3-methoxyphenyl)methyl]acetamide)

• Product Name: 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[(3-methoxyphenyl)methyl]acetamide
• CAS No: 1021020-92-7
• MF: C₁₄H₁₄ClNO₄S₂
• MW: 359.848260402679
• CID: 5445166
• PubChem ID: 42100191
• Update Time: 2025-05-20

2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[(3-methoxyphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• STL094299
• 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[(3-methoxyphenyl)methyl]acetamide
• AKOS005722738
• VU0507161-1
• 2-(5-chlorothiophen-2-yl)sulfonyl-N-[(3-methoxyphenyl)methyl]acetamide
• 2-((5-chlorothiophen-2-yl)sulfonyl)-N-(3-methoxybenzyl)acetamide
• 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-(3-methoxybenzyl)acetamide
• 1021020-92-7
• F2986-0151
• 2-[(5-Chloro-2-thienyl)sulfonyl]-N-[(3-methoxyphenyl)methyl]acetamide

• Inchi： 1S/C14H14ClNO4S2/c1-20-11-4-2-3-10(7-11)8-16-13(17)9-22(18,19)14-6-5-12(15)21-14/h2-7H,8-9H2,1H3,(H,16,17)
• InChI Key： CUWDPVUWKYLPIR-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(OC)=C1)(=O)CS(C1SC(Cl)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 359.0052780g/mol
• Monoisotopic Mass: 359.0052780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.404±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 636.3±55.0 °C(Predicted)
• pka: 12.56±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[(3-methoxyphenyl)methyl]acetamide

2-[(5-Chlorothiophen-2-yl)sulfonyl]-N-[(3-methoxyphenyl)methyl]acetamide: A Comprehensive Overview

The compound with CAS No. 1021020-92-7, commonly referred to as 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[(3-methoxyphenyl)methyl]acetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonyl amides, which are widely studied for their unique chemical properties and biological activities. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

Key structural features of 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[(3-methoxyphenyl)methyl]acetamide include a thiophene ring substituted with a chlorine atom at the 5-position, a sulfonyl group attached to the 2-position of the thiophene, and an acetamide moiety linked to a methoxyphenyl group. These structural elements contribute to its distinctive reactivity and selectivity in chemical reactions. The presence of the sulfonyl group imparts strong electron-withdrawing effects, which can significantly influence the compound's electronic properties and reactivity. Meanwhile, the methoxyphenyl substituent introduces additional steric and electronic effects, further modulating the compound's behavior in various chemical environments.

Recent studies have highlighted the potential of sulfonyl amides like this compound in drug discovery and development. The sulfonamide functional group is known for its ability to act as a bioisostere of other functional groups, such as hydroxyl or amine groups, making it a valuable tool in medicinal chemistry. For instance, researchers have explored the use of this compound as a lead molecule for designing novel therapeutic agents targeting specific biological pathways. Its ability to modulate enzyme activity or receptor binding makes it a promising candidate for drug design.

In terms of synthesis, 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[(3-methoxyphenyl)methyl]acetamide can be synthesized through a multi-step process involving nucleophilic aromatic substitution, sulfonation, and amide formation. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its preparation. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

The compound's biological activity has been a focal point of recent research efforts. Studies conducted using cell culture models have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key inflammatory pathways. Additionally, preliminary results from in vivo experiments suggest that it may possess antioxidant properties, making it a candidate for combating oxidative stress-related diseases.

From an environmental perspective, understanding the degradation pathways of sulfonyl amides like this compound is crucial for assessing their environmental impact. Recent research has shown that under certain conditions, such as UV light exposure or microbial action, these compounds can undergo photodegradation or biodegradation, reducing their persistence in the environment. However, further studies are required to fully characterize their environmental fate and toxicity.

In conclusion, CAS No. 1021020-92-7, or 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[(3-methoxyphenyl)methyl]acetamide, represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and biological evaluation techniques, positions it as a valuable tool in both academic research and industrial development.